Cas no 115962-35-1 (BOC-D-TIC-OH)

• Product Name: BOC-D-TIC-OH
• CAS No: 115962-35-1
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD00143818
• CID: 91448
• PubChem ID: 688607
• Update Time: 2025-11-01

BOC-D-TIC-OH Chemical and Physical Properties

Names and Identifiers

• (R)-2-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• N-ALPHA-T-BOC-D-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
• N-ALPHA-T-BUTOXYCARBONYL-D-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID
• N-BOC-D-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID
• N-TERT-BUTYLOXYCARBONYL-D-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID
• N-1-BOC-D-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
• N-1-T-BOC-D-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
• RARECHEM BK PT 0080
• (R)-(-)-2-(TERT-BUTOXYCARBONYL)-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID
• Boc-D-Tic-OH
• (R)-N-Boc-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• Boc-(R)-1,2,3,4-tetrahydroisoquino-line-3-carboxylic acid
• BOC-D-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID
• Boc-D-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid
• Boc-D-Tetrahydroisoquinoline-3-COOH
• (3R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• BOC-D-Tic
• Boc-D-Tic-Ooh
• (Tert-Butoxy)Carbonyl D-Tic-OH
• BOC-D-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID
• Boc-D-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic
• N-Boc-D-1,2,3,4-Tetrahydroisoquinoline-3-carboxyli
• BOC-1,2,3,4-D-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID
• (R)-(-)-2-(tertButoxycarbonyl)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid
• (3R)-2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (3R)-2-tert-butoxycarbonyl-3,4-dihydro-1H-isoquinoline-
• ( R )-(-)-N-BOC-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID
• (3R)-2-tert-butoxycarbonyl-3,4-dihydr
• Boc-D-Tic-OH, >=97%
• SCHEMBL2080858
• HFPVZPNLMJDJFB-GFCCVEGCSA-N
• (R)-2-(tert-butoxycarbonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• AKOS016015833
• N-Boc-D-Tic-OH
• Z317062676
• (3R)-2-tert-Butoxycarbonyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• (3R)-2-tert-butoxycarbonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• AC-9997
• CS-W009347
• 11592-35-1
• Oprea1_102082
• MFCD00143818
• (R)-2-(Boc)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• PS-3743
• 115962-35-1
• EN300-30944
• (R)-2-((tert-Butoxy)carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(1,1-dimethylethyl) ester, (3R)-
• DTXSID60350917
• n-boc-(r)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (R)-(-)-N-BOC-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID
• (3R)-2-(tert-butoxycarbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• BOC-D-TIC-OH

• MDL： MFCD00143818
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-9-11-7-5-4-6-10(11)8-12(16)13(17)18/h4-7,12H,8-9H2,1-3H3,(H,17,18)/t12-/m1/s1
• InChI Key： HFPVZPNLMJDJFB-GFCCVEGCSA-N
• SMILES： O(C(N1CC2C=CC=CC=2C[C@@H]1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.13100
• Monoisotopic Mass: 277.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White to beige powder
• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC
• Boiling Point: 420.18°C (rough estimate)
• Flash Point: 218.5°C
• Refractive Index: 1.5080 (estimate)
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 66.84000
• LogP: 2.37090
• Solubility: Not determined

BOC-D-TIC-OH Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on BOC-D-TIC-OH

Introduction to BOC-D-TIC-OH and Its Significance in Modern Chemical Biology

The compound with the CAS number 115962-35-1 is a specialized chemical entity that has garnered significant attention in the field of chemical biology. Specifically, the product name BOC-D-TIC-OH refers to a protected form of the amino acid threonine, which is widely utilized in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutic agents and has been extensively studied for its applications in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of efficient and scalable methods for peptide synthesis. The use of protected amino acids, such as BOC-D-TIC-OH, has become indispensable in this endeavor. The BOC (tert-butoxycarbonyl) group provides stability to the amino acid during synthetic processes, allowing for precise control over peptide bond formation. This stability is particularly important when dealing with sensitive amino acid residues that may undergo unwanted side reactions under harsh conditions.

The significance of BOC-D-TIC-OH extends beyond its utility in peptide synthesis. Recent studies have highlighted its potential applications in the development of enzyme inhibitors and receptor ligands. For instance, researchers have explored the use of derivatives of threonine in designing molecules that can modulate enzyme activity. These studies have shown that modifications to the side chain of threonine can significantly alter the binding affinity and selectivity of potential drug candidates.

One notable area where BOC-D-TIC-OH has made a significant impact is in the field of protease inhibition. Proteases are enzymes that play a critical role in various biological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By leveraging the structural properties of threonine, researchers have been able to design potent protease inhibitors that exhibit high specificity and low toxicity. The BOC protection ensures that these inhibitors can be synthesized and purified efficiently, making them suitable for further development.

The chemical properties of BOC-D-TIC-OH also make it an attractive candidate for use in solid-phase peptide synthesis (SPPS). SPPS is a widely used method for constructing complex peptides, and the availability of well-protected amino acids like BOC-D-TIC-OH is essential for its success. The stability provided by the BOC group allows for multiple coupling steps without significant degradation, enabling the synthesis of long peptides with high fidelity.

In addition to its synthetic applications, BOC-D-TIC-OH has been studied for its potential role in drug discovery. The threonine residue is a common motif in many biologically active peptides and proteins, making it a valuable building block for designing novel therapeutic agents. Researchers have explored various modifications to the threonine side chain to enhance its pharmacological properties. For example, incorporating fluorinated or hydroxylated groups into threonine derivatives can improve their metabolic stability and bioavailability.

The latest advancements in computational chemistry have further enhanced the utility of BOC-D-TIC-OH. Molecular modeling studies have revealed insights into how different modifications to the threonine side chain can influence binding interactions with biological targets. These insights have been instrumental in guiding the design of more effective drug candidates. Additionally, machine learning algorithms have been employed to predict optimal synthetic routes for incorporating BOC-D-TIC-OH into complex molecules, thereby accelerating drug discovery efforts.

The versatility of BOC-D-TIC-OH also extends to its use in peptidomimetic chemistry. Peptidomimetics are molecules designed to mimic the structure and function of natural peptides but with improved pharmacological properties. By incorporating non-natural amino acids or modified side chains, peptidomimetics can exhibit enhanced stability and bioavailability while maintaining potent biological activity. The use of BOC-D-TIC-OH as a building block has enabled researchers to develop novel peptidomimetics with promising therapeutic potential.

In conclusion, the compound with CAS number 115962-35-1, specifically referred to as BOC-D-TIC-OH, is a cornerstone in modern chemical biology and pharmaceutical research. Its applications range from peptide synthesis to drug discovery, underscoring its importance in developing innovative therapeutic agents. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its role as a vital tool in scientific endeavors.